3-Cyclohexyl-N-(2-hydroxyethyl)-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]propanamide

• IUPAC Name: 3-cyclohexyl-N-(2-hydroxyethyl)-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]propanamide
• InChI: InChI=1S/C17H33NO7/c19-9-8-18(10-13(21)16(24)17(25)14(22)11-20)15(23)7-6-12-4-2-1-3-5-12/h12-14,16-17,19-22,24-25H,1-11H2/t13-,14+,16+,17+/m0/s1
• InChI Key: AHJZPLOICPCLQM-XOSAIJSUSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)N(CCO)CC(C(C(C(CO)O)O)O)O
• Isomeric SMILES: C1CCC(CC1)CCC(=O)N(CCO)C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
• Molecular Formula: C17H33NO7
• Molecular Weight: 363.4 g/mol

Description

3-Cyclohexyl-N-(2-hydroxyethyl)-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]propanamide is a useful research compound. Its molecular formula is C17H33NO7 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Cyclohexyl-N-(2-hydroxyethyl)-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Cyclohexyl-N-(2-hydroxyethyl)-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Efficient Synthesis in Aqueous Medium : A study detailed the mild and efficient synthesis of N-substituted-3-aryl-3-(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-enyl)propanamides via a four-component reaction, highlighting the method's advantages such as good yields, mild conditions, and eco-friendliness (Dou et al., 2011).
• Molecular Docking and Anticancer Potential : A study on the crystal structure and molecular docking of a cyclohexane derivative explored its anticancer properties, suggesting the potential pharmaceutical applications of such compounds (Kokila et al., 2017).

Biological and Pharmacological Applications

• Metabolism by Human Cytochrome P450 Enzymes : Research on the metabolism of a new oxazolidinedione hypoglycemic agent by liver microsomes and recombinant human cytochrome P450 enzymes provided insights into the metabolic pathways, which could be relevant for understanding the biotransformation of complex compounds (Agrawal et al., 2005).
• Antibacterial and Phytotoxic Activity : Compounds derived from cyclohexenone showed antibacterial and phytotoxic activities, suggesting the potential for the development of new pharmaceutical agents with biological activities (Shiono et al., 2005).

Synthesis and Analytical Methodologies

• Enzymatic Desymmetric Reduction : The synthesis of single stereoisomers of 2,2-disubstituted 3-hydroxycyclohexane-1-ones via enzymatic desymmetric reduction showcased an innovative approach to producing chiral compounds, which could be applied to the synthesis of complex structures like the one (Zhu et al., 2021).